Cas no 1537844-36-2 (4-(4-Chlorophenyl)-3-methylazetidin-2-one)

• Product Name: 4-(4-Chlorophenyl)-3-methylazetidin-2-one
• CAS No: 1537844-36-2
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5708483
• PubChem ID: 66350976
• Update Time: 2025-06-08

4-(4-Chlorophenyl)-3-methylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1537844-36-2
• 4-(4-chlorophenyl)-3-methylazetidin-2-one
• AKOS015695677
• CS-0349351
• EN300-1278315
• 4-(4-Chlorophenyl)-3-methylazetidin-2-one

• Inchi： 1S/C10H10ClNO/c1-6-9(12-10(6)13)7-2-4-8(11)5-3-7/h2-6,9H,1H3,(H,12,13)
• InChI Key： NHXULPIQTXFSMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C)C(N1)=O

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(4-Chlorophenyl)-3-methylazetidin-2-one

Recent Advances in the Study of 4-(4-Chlorophenyl)-3-methylazetidin-2-one (CAS: 1537844-36-2)

The compound 4-(4-Chlorophenyl)-3-methylazetidin-2-one (CAS: 1537844-36-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development. This research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary research.

One of the key areas of investigation has been the synthesis and optimization of 4-(4-Chlorophenyl)-3-methylazetidin-2-one. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. A recent study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis protocol that minimizes by-products and enhances scalability. This advancement is particularly important for large-scale production and further pharmacological evaluation.

In terms of biological activity, 4-(4-Chlorophenyl)-3-methylazetidin-2-one has shown promising results as a potential inhibitor of bacterial enzymes. A 2023 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant strains of Staphylococcus aureus, with a mechanism involving the disruption of cell wall synthesis. The compound's ability to target specific bacterial enzymes without affecting human cells makes it a candidate for developing new antibiotics with reduced side effects.

Additionally, computational modeling and molecular docking studies have been employed to understand the interaction of 4-(4-Chlorophenyl)-3-methylazetidin-2-one with various biological targets. These studies have revealed its high binding affinity for certain protein targets involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Further in vivo studies are needed to validate these findings and explore its therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-Chlorophenyl)-3-methylazetidin-2-one. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(4-Chlorophenyl)-3-methylazetidin-2-one (CAS: 1537844-36-2) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and biological activities make it a focal point for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its applications in treating bacterial infections and inflammatory diseases. The continued investigation of this compound may pave the way for novel therapeutic agents in the coming years.